(4-((4,6-difluorobenzo[d]thiazol-2-yl)oxy)piperidin-1-yl)(1-ethyl-1H-pyrazol-3-yl)methanone

• IUPAC Name: [4-[(4,6-difluoro-1,3-benzothiazol-2-yl)oxy]piperidin-1-yl]-(1-ethylpyrazol-3-yl)methanone
• InChI: InChI=1S/C18H18F2N4O2S/c1-2-24-8-5-14(22-24)17(25)23-6-3-12(4-7-23)26-18-21-16-13(20)9-11(19)10-15(16)27-18/h5,8-10,12H,2-4,6-7H2,1H3
• InChI Key: NONCJWBJEGXRKX-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CC(=N1)C(=O)N2CCC(CC2)OC3=NC4=C(C=C(C=C4S3)F)F
• Molecular Formula: C18H18F2N4O2S
• Molecular Weight: 392.4 g/mol

Description

(4-((4,6-difluorobenzo[d]thiazol-2-yl)oxy)piperidin-1-yl)(1-ethyl-1H-pyrazol-3-yl)methanone is a useful research compound. Its molecular formula is C18H18F2N4O2S and its molecular weight is 392.42. The purity is usually 95%.
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Scientific Research Applications

Application 1: Antimicrobial Potential

• Summary of Application : Compounds with the imidazole moiety, which is structurally similar to the chemical you mentioned, have shown a broad range of biological activities, including antimicrobial potential.

Application 2: Antitumor Activity

• Summary of Application : Derivatives of imidazole have been evaluated for their antitumor potential against different cell lines, such as MCF-7 (breast cancer) and CaCo-2 (colon cancer) cells.

Application 3: Fungicidal Activity

• Summary of Application : Benzothiazolylpyrazole-4-carboxamides, a class of compounds that includes the chemical structure you’re interested in, have been discovered as potent succinate dehydrogenase inhibitors with fungicidal activity.

Application 4: Analgesic and Anti-inflammatory Activities

• Summary of Application : Certain thiazole derivatives have been found to exhibit significant analgesic and anti-inflammatory activities.

Application 5: Plant Growth Promotion

• Summary of Application : Some benzothiazolylpyrazole-4-carboxamides have been found to stimulate the growth of wheat seedlings and increase the biomass of treated plants.

Application 6: Anti-inflammatory and Analgesic Activities in Indole Derivatives

• Summary of Application : Indole derivatives, which share a similar heterocyclic structure with the compound , have shown anti-inflammatory and analgesic activities.

Application 7: Antiviral Activity

• Summary of Application : Imidazole derivatives have been explored for their potential antiviral activities, including against HIV.

Application 8: Antidiabetic Activity

• Summary of Application : Certain imidazole-containing compounds have shown promise in modulating blood glucose levels, suggesting potential antidiabetic properties.

Application 9: Neuroprotective Effects

• Summary of Application : Thiazole derivatives have been investigated for their neuroprotective effects, which could be beneficial in treating neurodegenerative diseases.

Application 10: Antihypertensive Effects

• Summary of Application : Some thiazole compounds have been found to exhibit antihypertensive activity, potentially useful for managing high blood pressure.

Application 11: Antitumor and Cytotoxic Activity

• Summary of Application : Thiazole derivatives have been synthesized and tested for their cytotoxicity on various human tumor cell lines.

Application 12: Use as Fluorophores and Organophotocatalysts

• Summary of Application : Benzo[c][1,2,5]thiadiazoles, which share structural features with the compound you mentioned, have been used as fluorophores and visible-light organophotocatalysts.

Application 13: Anticonvulsant Activity

• Summary of Application : Thiazole derivatives have been investigated for their potential use as anticonvulsants, which could help in the treatment of epilepsy.

Application 14: Anti-HIV Activity

• Summary of Application : Imidazole-containing compounds have been explored for their activity against HIV, potentially offering new avenues for antiretroviral therapy.

Application 15: Antischizophrenia Activity

• Summary of Application : Some thiazole derivatives have been studied for their potential antischizophrenia effects.

Application 16: Anti-Allergic Activity

• Summary of Application : Thiazole compounds have been shown to possess anti-allergic properties, which could be beneficial in treating allergic reactions.

Application 17: Antithrombotic Activity

• Summary of Application : Certain thiazole derivatives have been identified as fibrinogen receptor antagonists with potential antithrombotic activity.

Application 18: Bacterial DNA Gyrase B Inhibitor Activity

• Summary of Application : Thiazole derivatives have been evaluated for their ability to inhibit bacterial DNA gyrase B, an enzyme crucial for bacterial DNA replication.